Cas no 79851-60-8 (Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate)

Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate structure
79851-60-8 structure
Product Name:Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate
CAS No:79851-60-8
MF:C9H13NO3
MW:183.204422712326
CID:1799025
PubChem ID:12742668
Update Time:2025-04-21

Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate
    • ethyl 2-ethyl-4-methyloxazole-5-carboxylate
    • 5-carbethoxy-2-ethyl-4-methyloxazole
    • A839771
    • BB 0238356
    • KB-201351
    • FT-0653543
    • SBB069305
    • G61766
    • 2-ethyl-4-methyl-5-oxazolecarboxylic acid ethyl ester
    • 79851-60-8
    • STL388003
    • AKOS014320725
    • DB-319381
    • DTXSID30508680
    • Inchi: 1S/C9H13NO3/c1-4-7-10-6(3)8(13-7)9(11)12-5-2/h4-5H2,1-3H3
    • InChI Key: MPYBVTXOEXOMKY-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=C(C)N=C1CC

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų
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